Cas no 125970-63-0 (2-chloro(1,2,3,4,5,6-13C6)benzoic acid)

• Product Name: 2-chloro(1,2,3,4,5,6-13C6)benzoic acid
• CAS No: 125970-63-0
• MF: C₇H₅ClO₂
• MW: 162.5223300457
• CID: 1003506
• PubChem ID: 12210336
• Update Time: 2025-04-20

2-chloro(1,2,3,4,5,6-13C6)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro(1,2,3,4,5,6-13C6)benzoic acid
• 2-chlorobenzoic acid
• CS-0312580
• DTXSID00480606
• 2-Chlorobenzoic acid-13C6
• 2-Chlorobenzoic acid-[13C6]
• 6-chloro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carboxylic acid
• HY-Y1027S1
• 125970-63-0
• 2-Chlorobenzoic acid-(phenyl-13C6)
• 2-Chlorobenzoic acid-(phenyl-13C6), 99 atom % 13C

• Inchi： 1S/C7H5ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： IKCLCGXPQILATA-IDEBNGHGSA-N
• SMILES： Cl[13C]1[13CH]=[13CH][13CH]=[13CH][13C]=1C(=O)O

Computed Properties

• Exact Mass: 162.0179361g/mol
• Monoisotopic Mass: 162.0179361g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives